Cas no 2138247-54-6 (Acetamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-chloro-)

• Product Name: Acetamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-chloro-
• CAS No: 2138247-54-6
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• CID: 5258849
• Update Time: 2025-07-03

Acetamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-chloro-

• Inchi： 1S/C8H13ClN2O/c9-3-7(12)11-8-2-1-6(8)4-10-5-8/h6,10H,1-5H2,(H,11,12)
• InChI Key： GLZOXUFCNXAHFD-UHFFFAOYSA-N
• SMILES： C(NC12C(CC1)CNC2)(=O)CCl

Additional information on Acetamide, N-3-azabicyclo[3.2.0]hept-1-yl-2-chloro-

Acetamide, N-3-Azabicyclo[3.2.0]Hept-1-Yl-2-Chloro-

The compound Acetamide, N-3-Azabicyclo[3.2.0]Hept-1-Yl-2-Chloro-, with the CAS number 2138247-54-6, is a specialized organic compound that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which includes a nitrogen atom within the bicyclo[3.2.0]heptane framework, and a chloro substituent at the 2-position of the acetamide group.

The bicyclic structure of this compound plays a crucial role in its pharmacological properties. The nitrogen atom within the bicyclic system contributes to hydrogen bonding capabilities, which can enhance bioavailability and target binding affinity. Recent studies have highlighted the potential of such bicyclic amides in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor targeting.

The presence of the chloro group at the 2-position introduces additional electronic effects and steric hindrance, which can influence the compound's reactivity and selectivity. This substitution pattern has been shown to enhance stability under physiological conditions, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of similar compounds to improve their pharmacokinetic profiles. For instance, studies published in 2023 have demonstrated that modifying the substituents on the bicyclic system can significantly alter solubility and permeability, thereby enhancing drug delivery efficiency.

In terms of applications, this compound has been explored for its potential in treating various diseases, including inflammatory disorders and neurodegenerative conditions. Its ability to inhibit key enzymes involved in these pathologies has been validated through in vitro assays and preclinical models.

Moreover, computational studies have provided insights into the molecular interactions of this compound with target proteins. These studies utilize advanced docking algorithms to predict binding affinities and identify critical residues responsible for interaction specificity.

The development of this compound also highlights the importance of interdisciplinary collaboration in modern drug discovery. Chemists, biologists, and computational scientists work together to design molecules with optimal therapeutic potential while minimizing off-target effects.

In conclusion, Acetamide, N-3-Azabicyclo[3.2.0]Hept-1-Yl-2-Chloro-, represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable tool for exploring new therapeutic strategies against various diseases.